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Compound of Interest

Compound Name: Strontium-82

Cat. No.: B1233234 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on identifying and managing Strontium-82 (Sr-82) and Strontium-

85 (Sr-85) breakthrough in Rubidium-82 (Rb-82) generators. Adherence to the following

protocols is critical for ensuring patient safety and data integrity during PET imaging studies.

Frequently Asked Questions (FAQs)
Q1: What is Strontium-82 breakthrough?

A1: Strontium-82 breakthrough refers to the unintended release of Sr-82 and its isotopic

impurity, Sr-85, from the generator column into the Rubidium-82 (Rb-82) chloride eluate that is

administered to patients.[1][2] This can lead to unnecessary radiation exposure for the patient,

as Sr-82 and Sr-85 have longer half-lives than Rb-82.[3][4][5]

Q2: What are the primary causes of Sr-82 breakthrough?

A2: Investigations by the FDA have pointed to user error as a primary cause of strontium

breakthrough events.[3][6] A critical error is the use of incorrect elution solutions. Only additive-

free 0.9% Sodium Chloride Injection, USP should be used to elute the generator.[1][6][7] The

use of solutions containing calcium, such as Ringer's lactate, can damage the generator

column and lead to the release of strontium isotopes.[5][6] Failure to strictly follow the

mandatory daily quality control (QC) testing for breakthrough is another significant cause.[3][8]

Q3: What are the regulatory limits for Sr-82 and Sr-85 breakthrough?
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A3: The U.S. Food and Drug Administration (FDA) has established strict limits for strontium

breakthrough in the Rb-82 eluate. These limits are summarized in the table below. If the

measured breakthrough exceeds these limits, the generator must be immediately discontinued

from use, and the manufacturer must be contacted.[1][8]

Q4: How often should breakthrough testing be performed?

A4: Mandatory breakthrough testing must be performed daily, prior to the administration of the

first patient dose.[1][9] If the results of the breakthrough test exceed one-tenth (1/10th) of the

specified limits, the testing frequency should be increased to at least twice daily (e.g., at the

beginning and middle of the day).[1][7][8]

Q5: What should I do if I suspect a breakthrough event?

A5: If you suspect a strontium breakthrough, you must:

Immediately stop any patient infusions from the generator.[6]

Permanently discontinue the use of the affected generator.[6]

Quarantine the generator and any eluates.

Contact the generator manufacturer immediately for further instructions.[1][8]

Report the event to your institution's radiation safety officer.

Report any adverse events to the FDA's MedWatch program.[1]

Quantitative Data Summary
The following tables summarize the key quantitative parameters related to Sr-82/Rb-82

generators and breakthrough detection.

Table 1: Regulatory Breakthrough Limits for Rb-82 Eluate
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Isotope Limit per mCi of Rb-82 Unit

Strontium-82 (Sr-82) 0.02 µCi

Strontium-85 (Sr-85) 0.2 µCi

Source: FDA[1][8]

Table 2: Action Levels for Increased Breakthrough Testing

Isotope
Alert Limit per mCi
of Rb-82

Unit Action

Strontium-82 (Sr-82) 0.002 µCi
Increase testing to at

least twice daily

Strontium-85 (Sr-85) 0.02 µCi
Increase testing to at

least twice daily

Source: FDA[1][7]

Table 3: Physical Half-Lives of Relevant Isotopes

Isotope Half-Life

Rubidium-82 (Rb-82) 75 seconds

Strontium-82 (Sr-82) 25.5 days

Strontium-85 (Sr-85) 64.8 days

Source: Various[3][4][5]

Experimental Protocols
Protocol for Daily Sr-82 and Sr-85 Breakthrough Testing

This protocol is a mandatory daily quality control procedure.
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Materials:

Sr-82/Rb-82 generator

Additive-free 0.9% Sodium Chloride Injection, USP

Sterile elution vial

Lead container for the elution vial

Ionization chamber-type dose calibrator

Procedure:

First Elution (Discard): Aseptically elute the generator with 50 mL of Sodium Chloride

Injection USP and discard this first eluate.[10]

Generator Regeneration: Allow the generator to regenerate for at least 10 minutes.[8][10]

Second Elution (Test Sample): Aseptically elute the generator with 50 mL of Sodium Chloride

Injection USP at a rate of 50 mL/min.[10] Collect the eluate in a stoppered glass vial. Note

the exact time of the end of elution (EOE).

Rb-82 Activity Measurement: Immediately measure the activity of the eluate in the dose

calibrator set for Rb-82. Record the reading in mCi.

Rb-82 Decay: Allow the eluate sample to stand for at least one hour to ensure the complete

decay of Rb-82.[10]

Strontium Activity Measurement: After the decay period, place the vial back into the dose

calibrator. Measure the activity using the manufacturer's recommended setting for Sr-82. If a

specific setting is unavailable, the Co-60 setting can be used, and the reading divided by a

factor of 0.548.[10] Record this reading in µCi. This measurement represents the combined

activity of Sr-82 and Sr-85.

Calculate Breakthrough: Use the breakthrough worksheet provided by the generator

manufacturer to calculate the µCi/mCi ratio for both Sr-82 and Sr-85. An example calculation

is provided in the manufacturer's documentation.
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Compare to Limits: Compare the calculated breakthrough values to the regulatory limits (see

Table 1).

Record Keeping: Document all results of the breakthrough test.[9]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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